Cas no 1421530-35-9 (1-(furan-2-yl)-2-4-(thiophene-2-sulfonyl)piperazin-1-ylethan-1-ol)
1-(furan-2-yl)-2-4-(thiophene-2-sulfonyl)piperazin-1-ylethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(furan-2-yl)-2-4-(thiophene-2-sulfonyl)piperazin-1-ylethan-1-ol
- AKOS024529519
- 1-(furan-2-yl)-2-[4-(thiophene-2-sulfonyl)piperazin-1-yl]ethan-1-ol
- 1-(furan-2-yl)-2-(4-thiophen-2-ylsulfonylpiperazin-1-yl)ethanol
- 1421530-35-9
- VU0529833-1
- F6031-2122
- 1-(furan-2-yl)-2-(4-(thiophen-2-ylsulfonyl)piperazin-1-yl)ethanol
-
- Inchi: 1S/C14H18N2O4S2/c17-12(13-3-1-9-20-13)11-15-5-7-16(8-6-15)22(18,19)14-4-2-10-21-14/h1-4,9-10,12,17H,5-8,11H2
- InChI Key: ARFWJPBHKUWUQC-UHFFFAOYSA-N
- SMILES: S(C1=CC=CS1)(N1CCN(CC(C2=CC=CO2)O)CC1)(=O)=O
Computed Properties
- Exact Mass: 342.07079941g/mol
- Monoisotopic Mass: 342.07079941g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 111Ų
1-(furan-2-yl)-2-4-(thiophene-2-sulfonyl)piperazin-1-ylethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6031-2122-2μmol |
1-(furan-2-yl)-2-[4-(thiophene-2-sulfonyl)piperazin-1-yl]ethan-1-ol |
1421530-35-9 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6031-2122-5μmol |
1-(furan-2-yl)-2-[4-(thiophene-2-sulfonyl)piperazin-1-yl]ethan-1-ol |
1421530-35-9 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6031-2122-10μmol |
1-(furan-2-yl)-2-[4-(thiophene-2-sulfonyl)piperazin-1-yl]ethan-1-ol |
1421530-35-9 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6031-2122-20μmol |
1-(furan-2-yl)-2-[4-(thiophene-2-sulfonyl)piperazin-1-yl]ethan-1-ol |
1421530-35-9 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6031-2122-1mg |
1-(furan-2-yl)-2-[4-(thiophene-2-sulfonyl)piperazin-1-yl]ethan-1-ol |
1421530-35-9 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6031-2122-2mg |
1-(furan-2-yl)-2-[4-(thiophene-2-sulfonyl)piperazin-1-yl]ethan-1-ol |
1421530-35-9 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6031-2122-3mg |
1-(furan-2-yl)-2-[4-(thiophene-2-sulfonyl)piperazin-1-yl]ethan-1-ol |
1421530-35-9 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6031-2122-4mg |
1-(furan-2-yl)-2-[4-(thiophene-2-sulfonyl)piperazin-1-yl]ethan-1-ol |
1421530-35-9 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6031-2122-5mg |
1-(furan-2-yl)-2-[4-(thiophene-2-sulfonyl)piperazin-1-yl]ethan-1-ol |
1421530-35-9 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6031-2122-10mg |
1-(furan-2-yl)-2-[4-(thiophene-2-sulfonyl)piperazin-1-yl]ethan-1-ol |
1421530-35-9 | 10mg |
$79.0 | 2023-09-09 |
1-(furan-2-yl)-2-4-(thiophene-2-sulfonyl)piperazin-1-ylethan-1-ol Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on 1-(furan-2-yl)-2-4-(thiophene-2-sulfonyl)piperazin-1-ylethan-1-ol
Professional Introduction to Compound with CAS No. 1421530-35-9 and Product Name: 1-(furan-2-yl)-2-4-(thiophene-2-sulfonyl)piperazin-1-ylethan-1-ol
The compound identified by the CAS number 1421530-35-9 and the product name 1-(furan-2-yl)-2-4-(thiophene-2-sulfonyl)piperazin-1-ylethan-1-ol represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel bioactive molecules. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential pharmacological properties. The structural framework of this molecule incorporates key functional groups such as furan, thiophene, and piperazine, which are well-documented for their role in modulating various biological pathways.
Recent research in the domain of chemical biology has highlighted the importance of piperazine derivatives in drug discovery. Piperazine scaffolds are known for their ability to interact with a wide range of biological targets, including enzymes and receptors, making them valuable candidates for therapeutic intervention. The presence of a thiophene-2-sulfonyl group in the molecular structure further enhances its pharmacological profile by introducing additional binding pockets and improving solubility characteristics. These features are critical for optimizing drug-like properties such as bioavailability and target affinity.
The furan moiety in the compound is another key feature that contributes to its unique chemical and biological properties. Furan derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer activities. The integration of the furan ring with the piperazine core creates a versatile platform for further derivatization, enabling the exploration of diverse pharmacological effects. This structural design allows for selective interactions with biological targets, which is essential for developing compounds with high specificity and low toxicity.
In the context of contemporary medicinal chemistry, the synthesis and characterization of such complex molecules require advanced methodologies and analytical techniques. The use of computational chemistry tools has become indispensable in predicting the biological activity and optimizing the molecular structure. High-resolution spectroscopic methods, such as NMR spectroscopy and mass spectrometry, play a crucial role in confirming the structural integrity of these compounds. Additionally, X-ray crystallography provides detailed insights into the molecular interactions, which are vital for understanding their mechanism of action.
The potential applications of 1-(furan-2-yl)-2-4-(thiophene-2-sulfonyl)piperazin-1-ylethan-1-ol span across multiple therapeutic areas. Preliminary studies have suggested its efficacy in modulating neurotransmitter systems, making it a promising candidate for treating neurological disorders such as depression and anxiety. Furthermore, its structural motifs are reminiscent of known antiviral agents, prompting investigations into its potential antiviral properties. The combination of these pharmacological attributes positions this compound as a versatile lead molecule for further drug development.
Advances in synthetic chemistry have enabled the efficient preparation of complex heterocyclic compounds like this one. Transition metal-catalyzed reactions, including cross-coupling reactions and cyclization processes, have been particularly instrumental in constructing the intricate molecular frameworks. These synthetic strategies not only enhance yield but also allow for precise functionalization at multiple sites within the molecule. Such flexibility is crucial for tailoring the pharmacological properties to meet specific therapeutic requirements.
The role of computational modeling in drug discovery cannot be overstated. Molecular docking simulations have been widely used to predict how this compound interacts with biological targets at the atomic level. By virtual screening against large databases of protein structures, researchers can identify potential binding sites and assess affinity scores. These predictions guide experimental efforts by prioritizing promising candidates for further validation. The integration of experimental data with computational insights provides a robust framework for rational drug design.
Future directions in the study of this compound include exploring its derivatives through structure-based drug design principles. By modifying specific functional groups while maintaining the core scaffold, researchers can fine-tune its pharmacological profile. Additionally, investigating its behavior in vivo will provide critical data on its efficacy and safety profiles. Preclinical studies are essential for evaluating its potential as a therapeutic agent before moving into human clinical trials.
The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. Each discipline contributes unique expertise that is essential for translating laboratory discoveries into viable treatments. As our understanding of biological systems continues to evolve, so does our capacity to design molecules that target specific disease mechanisms with high precision. Compounds like 1-(furan-2-yl)-2-4-(thiophene-2-sulfonyl)piperazin-1-ylethan-1-ol exemplify this synergy and highlight the promise of modern medicinal chemistry.
1421530-35-9 (1-(furan-2-yl)-2-4-(thiophene-2-sulfonyl)piperazin-1-ylethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)